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Compound of Interest

Compound Name: Palmitelaidic acid-d13

Cat. No.: B10820448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis and

purification of deuterium-labeled Palmitelaidic acid. This isotopically labeled fatty acid is a

critical tool for researchers studying lipid metabolism, cellular signaling, and the metabolic fate

of dietary trans fatty acids. The inclusion of deuterium atoms allows for sensitive and specific

tracing in various biological systems using mass spectrometry-based techniques.

Introduction to Palmitelaidic Acid and Isotopic
Labeling
Palmitelaidic acid ((9E)-hexadec-9-enoic acid) is the trans isomer of palmitoleic acid.[1] While

its cis-isomer is associated with some beneficial metabolic effects, palmitelaidic acid, as a trans

fatty acid, is often linked to adverse health outcomes.[1] Deuterium labeling of palmitelaidic

acid provides a powerful method to investigate its absorption, distribution, metabolism, and

excretion (ADME) without altering its fundamental chemical properties. The heavier isotope

allows for its differentiation from endogenous, unlabeled fatty acids.[2][3]

Synthetic Strategy: A Multi-Step Approach
The synthesis of deuterium-labeled Palmitelaidic acid can be achieved through a convergent

strategy involving the preparation of two key deuterated fragments followed by a Wittig reaction

to form the trans-double bond, and subsequent deprotection.
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Diagram of the Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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